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Compound of Interest

Compound Name: 2-Ethyl-2-methylbutanoic acid

Cat. No.: B027055 Get Quote

An In-depth Technical Guide to 2-Ethyl-2-methylbutanoic Acid

Introduction
2-Ethyl-2-methylbutanoic acid, a methyl-branched fatty acid, is a significant compound in

organic synthesis.[1][2] It serves as a key intermediate in the creation of various agrochemicals

and pharmaceuticals, where its distinct branched structure is leveraged to alter the physical

and biological characteristics of target molecules.[3] This guide provides a comprehensive

overview of its chemical identifiers, physical properties, and detailed experimental protocols for

its synthesis and analysis, tailored for professionals in research and drug development.

Chemical Identifiers and Properties
The fundamental chemical and physical properties of 2-Ethyl-2-methylbutanoic acid are

summarized below, providing a foundational dataset for researchers.
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Identifier/Property Value Reference

CAS Number 19889-37-3 [1][4][5]

Molecular Formula C7H14O2 [1][4]

Molecular Weight 130.18 g/mol [2][4]

IUPAC Name 2-ethyl-2-methylbutanoic acid [2]

Synonyms
Butyric acid, 2-ethyl-2-methyl-;

2-Methyl-2-ethylbutanoic acid
[1][4]

InChI

InChI=1S/C7H14O2/c1-4-

7(3,5-2)6(8)9/h4-5H2,1-3H3,

(H,8,9)

[2][4]

InChIKey
LHJPKLWGGMAUAN-

UHFFFAOYSA-N
[4]

Canonical SMILES CCC(C)(CC)C(=O)O [2]

EC Number 243-402-3 [1]

UNII 2A3027H97L [1][5]

Melting Point < -20 °C [1][6]

Boiling Point 207 °C [1]

Flash Point 92.0 ± 9.8 °C [1]

Density 0.8926 g/cm³ @ 25 °C [1]

Vapor Pressure 0.0889 mmHg @ 25°C [1]

pKa ~4.8 [3]

LogP 2.21 [5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Ethyl-2-methylbutanoic acid are

crucial for its application in research and development.
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Synthesis via Carbonylation of 3-Methyl-2-pentene
A high-yield synthesis of 2-Ethyl-2-methylbutanoic acid can be achieved by the carbonylation

of C6 olefins, such as 3-methyl-2-pentene or 2-ethyl-1-butene, with carbon monoxide.[3][7] This

process is noted for its high yield and the formation of only one significant C7 by-product, 2,2-

dimethylpentanoic acid, which can be separated by distillation.[7]

Materials:

3-methyl-2-pentene (or 2-ethyl-1-butene, or a mixture thereof)

Carbon Monoxide (CO)

Acid Catalyst (e.g., Boron trifluoride dihydrate, BF₃·2H₂O)

Water (H₂O)

Inert paraffinic solvent (optional, e.g., heptane or hexane)

Procedure:

Carbonylation Reaction: The C6 branched olefin feed is contacted with an acid catalyst in a

closed reactor under elevated pressure and temperature.[3] While phosphoric acid shows

good reactivity, boron trifluoride dihydrate (BF₃·2H₂O) is a good compromise to mitigate

corrosion issues.[7] Carbon monoxide is introduced into the reactor.

Quenching: After the carbonylation reaction, the product mixture is quenched by contacting it

with water.[7] This step hydrolyzes the intermediate to form 2-Ethyl-2-methylbutanoic acid.

Separation: The desired 2-Ethyl-2-methylbutanoic acid is separated from the reaction

mixture. Any non-C7 by-product acids can be removed by distillation.[7]

Analytical Protocol: Reverse-Phase HPLC
2-Ethyl-2-methylbutanoic acid can be analyzed using a reverse-phase high-performance

liquid chromatography (RP-HPLC) method.[3][5] This method is scalable and suitable for

isolating impurities and for pharmacokinetic studies.[5]
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Instrumentation and Conditions:

Column: Newcrom R1 HPLC column.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[5]

Mass Spectrometry (MS) Compatibility: For MS-compatible applications, the phosphoric acid

in the mobile phase should be replaced with formic acid.[5]

UPLC Applications: For faster Ultra-Performance Liquid Chromatography (UPLC)

applications, columns with smaller 3 µm particles are available.[5]

Visualized Workflow: Synthesis of 2-Ethyl-2-
methylbutanoic Acid
The following diagram illustrates the key steps in the synthesis of 2-Ethyl-2-methylbutanoic
acid via the carbonylation of an olefin.
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Starting Materials:
3-Methyl-2-pentene

Carbon Monoxide (CO)

Carbonylation Reaction
(High Pressure & Temperature)

Acid Catalyst
(e.g., BF₃·2H₂O)

Quenching
(Addition of Water)

Reaction Product

Crude Product Mixture

Distillation

Pure 2-Ethyl-2-methylbutanoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Ethyl-2-methylbutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 2-Ethyl-2-methylbutyric acid | C7H14O2 | CID 29846 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Ethyl-2-methylbutanoic Acid|130.18 g/mol|CAS 19889-37-3 [benchchem.com]

4. Butanoic acid, 2-ethyl-2-methyl- [webbook.nist.gov]

5. 2-Ethyl-2-methylbutyric acid | SIELC Technologies [sielc.com]

6. 2-Ethyl-2-methylbutanoic acid｜lookchem [lookchem.com]

7. EP0742787B1 - Process for preparing 2-ethyl-2-methylbutanoic acid from 3-methyl-2-
pentene - Google Patents [patents.google.com]

To cite this document: BenchChem. [2-Ethyl-2-methylbutanoic acid CAS number and
chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027055#2-ethyl-2-methylbutanoic-acid-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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